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Compound of Interest

Compound Name: Butylparaben-13C6

Cat. No.: B590557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Butylparaben-13C6, a stable isotope-

labeled version of Butylparaben. This document covers its core technical data, synthesis, and

primary applications, with a focus on its use in quantitative analytical methods.

Core Technical Data
Butylparaben-13C6 is the isotopically labeled form of Butylparaben, where the six carbon

atoms of the benzene ring are replaced with the Carbon-13 isotope. This labeling makes it an

ideal internal standard for mass spectrometry-based quantification of Butylparaben in various

matrices.
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Property Value References

CAS Number 1416711-53-9 [1][2][3][4]

Molecular Formula C₅¹³C₆H₁₄O₃ [2][3]

Molecular Weight ~200.18 g/mol [1][2][3]

Synonyms

Butyl 4-hydroxybenzoate-(ring-

13C6), Butyl paraben-(ring-

13C6), 4-Hydroxybenzoic acid-

(ring-13C6) n-butyl ester

[1][4][5]

Appearance White to off-white solid [6]

Solubility
Slightly soluble in Chloroform,

DMSO, Methanol
[5]

Storage Temperature 2-8°C or -20°C [2][5]

Primary Application
Internal standard for

quantitative analysis
[6]

Synthesis of Butylparaben-13C6
The synthesis of Butylparaben-13C6 follows the general principle of esterification. It is

prepared by the reaction of 4-hydroxybenzoic acid-(ring-13C6) with 1-butanol in the presence

of an acid catalyst, such as sulfuric acid. The unlabeled counterpart, Butylparaben, is produced

industrially via this method.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/117065204
https://clearsynth.com/prodetails?sluglink=butyl-paraben-13c6
https://www.lgcstandards.com/KN/en/Butyl-Paraben-13C6/p/TRC-B693603?queryID=6c899d734c54af005a55fd6e864e1a50
https://www.echemi.com/products/pd180521105063-butyl-paraben-13c6.html
https://clearsynth.com/prodetails?sluglink=butyl-paraben-13c6
https://www.lgcstandards.com/KN/en/Butyl-Paraben-13C6/p/TRC-B693603?queryID=6c899d734c54af005a55fd6e864e1a50
https://pubchem.ncbi.nlm.nih.gov/compound/117065204
https://clearsynth.com/prodetails?sluglink=butyl-paraben-13c6
https://www.lgcstandards.com/KN/en/Butyl-Paraben-13C6/p/TRC-B693603?queryID=6c899d734c54af005a55fd6e864e1a50
https://pubchem.ncbi.nlm.nih.gov/compound/117065204
https://www.echemi.com/products/pd180521105063-butyl-paraben-13c6.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB72708967.htm?N=United%20States
https://www.medchemexpress.com/butylparaben-13c6.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB72708967.htm?N=United%20States
https://clearsynth.com/prodetails?sluglink=butyl-paraben-13c6
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB72708967.htm?N=United%20States
https://www.medchemexpress.com/butylparaben-13c6.html
https://www.benchchem.com/product/b590557?utm_src=pdf-body
https://www.benchchem.com/product/b590557?utm_src=pdf-body
https://www.atamanchemicals.com/butylparaben_u26065/
https://en.wikipedia.org/wiki/Butylparaben
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Catalyst

Product

4-Hydroxybenzoic acid-(ring-13C6)

Esterification1-Butanol Butylparaben-13C6

H₂SO₄

  Acid Catalyst

Click to download full resolution via product page

Caption: Synthesis of Butylparaben-13C6 via esterification.

Experimental Protocols and Applications
The primary application of Butylparaben-13C6 is as an internal standard in quantitative

analytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-

MS/MS).[6] Its chemical properties are nearly identical to the unlabeled Butylparaben, but its

increased mass allows for clear differentiation in a mass spectrometer.

General Protocol for Quantification of Butylparaben in
Cosmetic Samples using LC-MS/MS
This protocol outlines a general procedure for determining the concentration of Butylparaben in

a cosmetic product.

Sample Preparation:

Accurately weigh a known amount of the cosmetic sample.
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Perform a solvent extraction to isolate the parabens. A common solvent is ethanol or

acetonitrile.

Spike the extract with a known concentration of Butylparaben-13C6 to serve as the

internal standard.

The sample may require a purification step, such as solid-phase extraction (SPE), to

remove matrix interferences that could suppress the analyte signal.[9]

LC-MS/MS Analysis:

Inject the prepared sample into an LC-MS/MS system.

The liquid chromatography step separates Butylparaben from other components in the

sample.

The mass spectrometer is set to monitor the specific mass-to-charge (m/z) transitions for

both Butylparaben and Butylparaben-13C6.

Data Analysis:

Quantify the amount of Butylparaben in the sample by comparing the peak area of the

analyte to the peak area of the Butylparaben-13C6 internal standard.

The use of the stable isotope-labeled internal standard corrects for any sample loss during

preparation and for variations in instrument response.
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Caption: Workflow for quantifying Butylparaben using a labeled internal standard.
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Biological Context of Unlabeled Butylparaben
While Butylparaben-13C6 is primarily used for analytical purposes, its unlabeled counterpart,

Butylparaben, has been studied for its biological effects. Parabens are effective antimicrobial

preservatives used in cosmetics, pharmaceuticals, and some foods.[7][8] However, some

studies have investigated their potential as endocrine disruptors due to their ability to exhibit

weak estrogenic activity.[10][11] Butylparaben has been shown to bind to estrogen receptors,

though with a much lower affinity than estradiol.[12] The exact mechanism of paraben activity is

not fully understood but is thought to involve the inhibition of DNA and RNA synthesis.[7] These

biological considerations are important in the broader context of paraben safety assessments,

for which accurate quantification using tools like Butylparaben-13C6 is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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